Cas no 1211592-61-8 (Methyl 5-chloro-3-nitropicolinate)

• Product Name: Methyl 5-chloro-3-nitropicolinate
• CAS No: 1211592-61-8
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 4903217
• PubChem ID: 92133500
• Update Time: 2025-10-29

Methyl 5-chloro-3-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-nitropicolinate
• methyl 5-chloro-3-nitropyridine-2-carboxylate
• MFCD09953153
• CS-0150874
• BS-51197
• SCHEMBL18714222
• 1211592-61-8
• E76753
• Methyl5-chloro-3-nitropicolinate

• Inchi： 1S/C7H5ClN2O4/c1-14-7(11)6-5(10(12)13)2-4(8)3-9-6/h2-3H,1H3
• InChI Key： LDIMWIHRCQNRAT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.9937843g/mol
• Monoisotopic Mass: 215.9937843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-chloro-3-nitropicolinate

Methyl 5-chloro-3-nitropicolinate (CAS No. 1211592-61-8): A Comprehensive Overview

Methyl 5-chloro-3-nitropicolinate (CAS No. 1211592-61-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in various chemical and biological applications. Its molecular structure, featuring both chloro and nitro substituents, makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound's significance is further underscored by its potential applications in medicinal chemistry. Researchers have been exploring its utility as a building block for designing new drugs that target specific biological pathways. The presence of both electronegative functional groups—the chloro and nitro groups—enhances its reactivity, making it an attractive candidate for further chemical modifications. These modifications can lead to the development of molecules with enhanced pharmacological properties, such as improved bioavailability or targeted action.

In recent years, the study of nitroaromatic compounds has seen considerable advancements, particularly in understanding their role as prodrugs or intermediates in drug synthesis. Methyl 5-chloro-3-nitropicolinate fits into this category, offering a platform for the development of innovative therapeutic strategies. For instance, researchers have been investigating its potential use in the synthesis of anti-inflammatory agents, where its structural features could contribute to modulating inflammatory responses.

The compound's behavior in biological systems has also been a subject of intense research. Studies have shown that derivatives of nitropicolinate can exhibit significant biological activity, including antimicrobial and antiviral properties. The chloro substituent, in particular, has been found to influence the compound's interaction with biological targets, potentially enhancing its efficacy as a therapeutic agent. This has led to interest in exploring its role in developing novel antibiotics or antiviral drugs.

From a synthetic chemistry perspective, Methyl 5-chloro-3-nitropicolinate serves as an important intermediate in multi-step organic syntheses. Its structural framework allows for a wide range of chemical transformations, making it a valuable tool for chemists working on complex molecule constructions. The compound's reactivity towards various coupling reactions and nucleophilic substitutions has been well-documented, providing chemists with a reliable starting point for designing new synthetic pathways.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for drug candidates. The ability to modify its structure through controlled reactions opens up possibilities for creating molecules with tailored properties. This flexibility is crucial in drug discovery, where optimizing pharmacokinetic and pharmacodynamic profiles is essential for successful therapeutic intervention.

Advances in computational chemistry have further enhanced the understanding of Methyl 5-chloro-3-nitropicolinate's properties. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights are invaluable for designing drugs that can bind more effectively to their intended targets, thereby improving treatment outcomes.

The environmental impact of this compound has also been considered in recent research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. Such green chemistry approaches are increasingly important in pharmaceutical manufacturing, where sustainability is becoming a key factor in evaluating new processes.

In conclusion, Methyl 5-chloro-3-nitropicolinate (CAS No. 1211592-61-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its biological activity suggests applications in drug design. As research continues to uncover new aspects of this compound's properties and applications, it is likely to remain an important player in the field of medicinal chemistry.